Cas no 918629-00-2 (4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine)
918629-00-2 structure
Product Name:4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine
CAS No:918629-00-2
MF:C9H7ClN2O2S2
MW:274.747078180313
CID:772764
PubChem ID:59376433
Update Time:2025-04-19
4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine
- Thieno[2,3-d]pyrimidine-6-carboxylic acid, 4-chloro-2-(methylthio)-,methyl ester
- 4-chloro-2-methylsulfanyl-thieno[2,3-d]pyrimidine-6-carboxylic acid methyl ester
- FT-0735040
- SCHEMBL1753901
- methyl4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine-6-carboxylate
- methyl 4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine-6-carboxylate
- METHYL 4-CHLORO-2-(METHYLSULFANYL)THIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE
- LPBLEUIATDOAER-UHFFFAOYSA-N
- 918629-00-2
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- Inchi: 1S/C9H7ClN2O2S2/c1-14-8(13)5-3-4-6(10)11-9(15-2)12-7(4)16-5/h3H,1-2H3
- InChI Key: LPBLEUIATDOAER-UHFFFAOYSA-N
- SMILES: ClC1=C2C=C(C(=O)OC)SC2=NC(=N1)SC
Computed Properties
- Exact Mass: 273.9637475g/mol
- Monoisotopic Mass: 273.9637475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 106Ų
4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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